4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 3-cyclopropyl-5-(4-methoxypiperidin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C11H17N3O2/c1-15-11(4-6-12-7-5-11)10-13-9(14-16-10)8-2-3-8/h8,12H,2-7H2,1H3
• InChI Key: VRJNQQJXXXFDKW-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCNCC1)C2=NC(=NO2)C3CC3

Description

4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine is a heterocyclic compound featuring a piperidine ring substituted with a methoxy group and a 1,2,4-oxadiazole moiety bearing a cyclopropyl substituent. The hydrochloride salt (CAS: 1803562-35-7) is commercially available as a versatile small-molecule scaffold, with applications in drug discovery and agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized by reacting amidoximes with carboxylic acids or their derivatives, such as acyl chlorides or esters, in the presence of a base like sodium hydroxide (NaOH) in a dimethyl sulfoxide (DMSO) medium.

Cyclopropyl Group Introduction: The cyclopropyl group can be introduced through cyclopropanation reactions, often using diazo compounds and transition metal catalysts.

Methoxypiperidine Formation: The methoxypiperidine moiety can be synthesized by reacting piperidine with methanol in the presence of an acid catalyst.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes using continuous flow reactors, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets such as enzymes and receptors.

Biological Research: It is used in studies to understand its effects on cellular pathways and its potential as a therapeutic agent.

Industrial Applications:

Mechanism of Action

The mechanism of action of 4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The oxadiazole ring is known to interact with various biological targets, potentially inhibiting or activating specific pathways . The cyclopropyl group and methoxypiperidine moiety may contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Oxadiazole/Piperidine)	Molecular Formula (MW)	Key Properties/Applications	Source
4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine	Cyclopropyl / Methoxy	C₁₁H₁₇N₃O₂ (259.73)	Scaffold for drug discovery; agrochemicals .
4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride	4-Methylphenyl / H	C₁₄H₁₈ClN₃O (279.76)	Higher lipophilicity; potential CNS applications .
2-Chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridine	Cyclopropyl / Pyridine-Cl	C₁₀H₈ClN₃O (221.64)	Building block for kinase inhibitors .
4-[(3-Cyclobutyl-1,2,4-oxadiazol-5-yl)methyl]piperidine hydrochloride	Cyclobutyl / CH₂-piperidine	C₁₂H₂₀ClN₃O (265.76)	Agrochemicals; enhanced environmental stability .
3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzenesulphonamide	Cyclopropyl / Benzenesulphonamide	C₁₀H₁₀N₄O₃S (278.28)	Sulfonamide-based bioactivity (unexplored) .

Key Observations:

Substituent Effects on Bioactivity: The cyclopropyl group on the oxadiazole ring enhances metabolic stability due to its steric and electronic properties, making it favorable for scaffolds . Halogenation (e.g., Cl in ) introduces electrophilic sites for covalent binding or modulation of solubility.

Physicochemical Properties :

• The methoxy group on the piperidine ring in the target compound improves solubility compared to unsubstituted analogs (e.g., ), which is critical for oral bioavailability .
• Hydrochloride salts (e.g., ) enhance crystallinity and storage stability.

Applications :

• The target compound’s versatility is highlighted in agrochemical research, where cyclopropane-containing derivatives are explored for pesticidal activity .
• Pyridine analogs (e.g., ) are prioritized in kinase inhibitor development due to their planar aromatic systems .

Biological Activity

4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine is a heterocyclic compound that has garnered interest due to its potential biological activities. This article explores its structural properties, biological effects, and relevant research findings.

Structural Properties

The compound features a piperidine ring substituted with a 1,2,4-oxadiazole moiety. Its molecular formula is $C_{12}H_{16}N_{4}O$, indicating the presence of carbon, hydrogen, nitrogen, and oxygen atoms. The structural representation can be summarized as follows:

Property	Value
Molecular Formula	C12H16N4O
Molecular Weight	232.28 g/mol
SMILES	CC1(CCN(C(=N)O)C1)C2=NOC(=N2)C3CC3

Biological Activity

Research indicates that compounds containing the oxadiazole ring exhibit various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The specific biological effects of 4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine are still under investigation. Below are some notable findings from recent studies:

Antimicrobial Activity

A study demonstrated that several oxadiazole derivatives possess significant antimicrobial properties against various bacterial strains. While specific data for this compound is limited, its structural similarity to known active compounds suggests potential efficacy in this area.

Anticancer Potential

Research into oxadiazole derivatives has shown promise in cancer treatment due to their ability to inhibit tumor cell proliferation. For instance, compounds similar to 4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine have been tested for their cytotoxic effects on different cancer cell lines.

The proposed mechanisms of action for oxadiazole-containing compounds often involve interaction with specific enzymes or receptors in cellular pathways. For example:

• Inhibition of Kinases : Many oxadiazoles act as kinase inhibitors, disrupting signaling pathways crucial for cancer cell survival.
• DNA Intercalation : Some derivatives may intercalate into DNA, leading to apoptosis in cancer cells.

Case Studies

• Study on Antimicrobial Activity : A comparative analysis of various oxadiazole derivatives showed that modifications in the substituents significantly influenced their antibacterial activity. The study concluded that further optimization could enhance efficacy against resistant strains.
• Anticancer Research : A recent investigation into the cytotoxic effects of a series of oxadiazole derivatives revealed that certain structural modifications led to increased potency against breast cancer cell lines. This highlights the potential for 4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine to be developed further as an anticancer agent.